2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(5-methylisoxazol-3-yl)propanamide

• IUPAC Name: 2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C15H16N6O3S/c1-9-8-13(18-24-9)16-14(22)10(2)25-15-17-19-20-21(15)11-4-6-12(23-3)7-5-11/h4-8,10H,1-3H3,(H,16,18,22)
• InChI Key: OJOUTQSCZVSHLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(C)SC2=NN=NN2C3=CC=C(C=C3)OC
• Molecular Formula: C15H16N6O3S
• Molecular Weight: 360.4 g/mol

Description

2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(5-methylisoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C15H16N6O3S and its molecular weight is 360.39. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(5-methylisoxazol-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(5-methylisoxazol-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photosensitizers in Photodynamic Therapy

Compounds with tetrazole groups and related structures have been studied for their photophysical and photochemical properties, highlighting their potential as photosensitizers in photodynamic therapy for cancer treatment. The efficiency of these compounds in generating singlet oxygen, a critical species in photodynamic therapy, underscores their applicability in medical research aimed at developing treatments for various cancers (Pişkin, Canpolat, & Öztürk, 2020).

Antioxidant and Anticancer Activities

Derivatives containing methoxyphenyl groups have shown significant antioxidant and anticancer activities. Novel compounds with these groups were synthesized and evaluated for their effectiveness in scavenging free radicals and inhibiting cancer cell growth, particularly in glioblastoma and breast cancer cell lines, indicating their potential in developing new therapeutic agents (Tumosienė et al., 2020).

Antimicrobial Agents

The synthesis of new derivatives incorporating the methoxyphenyl moiety has been reported for their potent antimicrobial activities. Such compounds have been tested against a variety of bacterial and fungal strains, showing efficacy comparable to standard antimicrobial agents. This research underscores the potential of these molecules in addressing antibiotic resistance and developing new antimicrobials (Helal et al., 2013).

Anticonvulsant Agents

Compounds incorporating sulfonamide moieties with related chemical structures have been synthesized and evaluated for their anticonvulsant properties. Several of these compounds showed protection against induced convulsions, highlighting their potential application in the development of new treatments for epilepsy and other seizure disorders (Farag et al., 2012).